Cas no 1226420-05-8 (2-(4-chlorophenyl)-2-methylpropyl(methyl)amine)

• Product Name: 2-(4-chlorophenyl)-2-methylpropyl(methyl)amine
• CAS No: 1226420-05-8
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5939519
• PubChem ID: 62594567
• Update Time: 2025-10-30

2-(4-chlorophenyl)-2-methylpropyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2-methylpropyl(methyl)amine
• [2-(4-chlorophenyl)-2-methylpropyl](methyl)amine
• AKOS011886440
• 1226420-05-8
• EN300-1984285

• Inchi： 1S/C11H16ClN/c1-11(2,8-13-3)9-4-6-10(12)7-5-9/h4-7,13H,8H2,1-3H3
• InChI Key： KVHPPBAPZVBQEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)CNC

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chlorophenyl)-2-methylpropyl(methyl)amine

Professional Introduction to Compound with CAS No 1226420-05-8 and Product Name: 2-(4-chlorophenyl)-2-methylpropyl(methyl)amine

The compound with the CAS number 1226420-05-8 and the product name 2-(4-chlorophenyl)-2-methylpropyl(methyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound incorporates a 4-chlorophenyl group and a 2-methylpropyl(methyl)amine moiety, which contribute to its distinctive chemical behavior and reactivity.

In recent years, the exploration of novel amine derivatives has been a focal point in medicinal chemistry, particularly for their role in developing innovative pharmacological agents. The presence of the 4-chlorophenyl group in the molecular framework suggests that this compound may exhibit properties similar to other chlorinated aromatic amines, which are known for their bioactivity. Such compounds have been extensively studied for their potential in modulating various biological pathways, including neurotransmitter systems and inflammatory responses.

The 2-methylpropyl(methyl)amine component of the molecule adds another layer of complexity, influencing both the physical and chemical properties of the compound. This moiety is often associated with enhanced lipophilicity, which can be advantageous for drug delivery systems. Lipophilic compounds tend to have better membrane permeability, making them more effective in crossing biological barriers such as the blood-brain barrier. This characteristic is particularly relevant in the development of central nervous system (CNS) drugs, where efficient penetration into the brain is crucial.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) in amine derivatives. The specific arrangement of atoms in 2-(4-chlorophenyl)-2-methylpropyl(methyl)amine may contribute to its unique pharmacological profile. For instance, the chlorine atom in the 4-chlorophenyl group can serve as a metabolic handle, influencing how the compound is processed by enzymes such as cytochrome P450 (CYP450). This information is critical for predicting drug metabolism and potential interactions with other medications.

Moreover, the compound's potential role in modulating neurotransmitter receptors has been a subject of interest. Amines are well-known for their interaction with serotonin, dopamine, and norepinephrine receptors, which are key players in regulating mood, cognition, and pain perception. The structural features of 2-(4-chlorophenyl)-2-methylpropyl(methyl)amine may enable it to interact with these receptors in a manner that could lead to novel therapeutic effects.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated methodologies that highlight its complexity. The introduction of both aromatic and aliphatic moieties requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic techniques have enabled chemists to produce such complex molecules with greater precision, opening doors for further exploration of their pharmacological potential.

In clinical research, compounds like 2-(4-chlorophenyl)-2-methylpropyl(methyl)amine are being evaluated for their efficacy in treating various conditions. For example, preliminary studies suggest that derivatives with similar structures may have applications in managing neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to modulate neurotransmitter activity makes this class of compounds promising candidates for further development.

The regulatory landscape for such compounds is also evolving. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs. The detailed characterization of 1226420-05-8, including its chemical stability, solubility, and toxicological profile, is essential for navigating these regulatory pathways successfully. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for generating this data efficiently.

Future research directions may focus on optimizing the synthesis of 1226420-05-8 to improve yield and reduce costs. Additionally, exploring analogs with modified functional groups could lead to compounds with enhanced pharmacological properties. Computational modeling techniques are increasingly being used to predict how different structural modifications will affect biological activity, streamlining the drug discovery process.

The broader implications of this research extend beyond individual compounds like 2-(4-chlorophenyl)-2-methylpropyl(methyl)amine. They contribute to our understanding of how molecular structure influences biological activity, which is fundamental to developing new treatments for human diseases. As our knowledge base grows, so does our ability to design molecules that are more precisely tailored to therapeutic needs.

In conclusion,1226420-05-8 represents a significant advancement in chemical pharmaceuticals. Its unique structure and potential applications make it a valuable subject of study for researchers worldwide. As we continue to uncover new insights into its properties and mechanisms of action,this compound holds promise for contributing to innovative therapeutic solutions in the future.